Cas no 1568256-78-9 ((1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1568256-78-9
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6546683
• PubChem ID: 80165982
• Update Time: 2025-06-11

(1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol
• EN300-1844076
• 1568256-78-9
• AKOS018727850

• Inchi： 1S/C9H10F2O/c1-5-3-9(11)7(6(2)12)4-8(5)10/h3-4,6,12H,1-2H3/t6-/m0/s1
• InChI Key： AVFSSQGIDOFVGL-LURJTMIESA-N
• SMILES： FC1C=C(C)C(=CC=1[C@H](C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol

Comprehensive Overview of (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol (CAS No. 1568256-78-9): Properties, Applications, and Industry Insights

The compound (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol (CAS No. 1568256-78-9) is a chiral secondary alcohol featuring a 2,5-difluoro-4-methylphenyl moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The stereospecific (1S)-configuration at the chiral center makes it particularly valuable for asymmetric synthesis applications.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 1568256-78-9, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. The presence of two fluorine atoms at the 2- and 5-positions, combined with the methyl group at the 4-position, creates distinctive electronic effects that influence molecular interactions—a property increasingly exploited in drug design and material science applications.

From a synthetic chemistry perspective, (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol serves as a versatile intermediate for constructing more complex chiral molecules. Its hydroxyl group can undergo various transformations, including oxidation to ketones, esterification, or conversion to leaving groups, while the aromatic fluorine atoms allow for selective cross-coupling reactions. These characteristics make it valuable for developing targeted therapeutics, especially in oncology and CNS drug discovery where fluorine-containing compounds show improved blood-brain barrier penetration.

The compound's physicochemical properties—including its logP value, hydrogen bonding capacity, and polar surface area—have become subjects of computational chemistry studies. Researchers are particularly interested in how the difluoro-methylphenyl motif influences crystal packing and solubility, which are critical parameters for formulation development. Advanced molecular modeling techniques now enable more accurate predictions of these properties, reducing development timelines for new applications.

In the context of green chemistry initiatives, synthetic routes to 1568256-78-9 have evolved to incorporate catalytic asymmetric reduction methods that minimize waste generation. The pharmaceutical industry's shift toward sustainable manufacturing has increased demand for efficient production methods of such chiral intermediates, with biocatalysis emerging as a promising alternative to traditional chemical synthesis.

Analytical characterization of (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol typically involves chiral HPLC for enantiomeric purity determination, complemented by NMR spectroscopy and mass spectrometry. The compound's stability under various conditions (pH, temperature, light exposure) has been systematically studied to establish proper storage protocols, with findings suggesting optimal preservation in inert atmospheres at controlled temperatures.

Emerging applications in electronic materials have expanded the utility scope of 1568256-78-9. The fluorinated aromatic system demonstrates interesting charge transport properties when incorporated into organic semiconductors, sparking investigations into its potential use in OLED technologies and other optoelectronic devices. This interdisciplinary potential makes the compound a subject of interest beyond traditional chemical synthesis fields.

Quality control standards for (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol have become more stringent, reflecting its importance in high-value applications. Current specifications typically require ≥98% chemical purity and ≥99% enantiomeric excess, with strict limits on residual solvents and metallic impurities. These standards align with ICH guidelines for pharmaceutical intermediates and demonstrate the compound's transition from research chemical to GMP-grade material.

The patent landscape surrounding fluorinated chiral alcohols like 1568256-78-9 shows increasing activity, particularly in intellectual property protection for synthetic methods and specific applications. This reflects the commercial value of such specialty chemicals and the competitive nature of fine chemical development. Companies are investing in novel synthetic routes that offer cost advantages while maintaining excellent stereoselectivity.

From a market perspective, the global demand for (1S)-1-(2,5-difluoro-4-methylphenyl)ethan-1-ol correlates with growth in precision medicine and targeted therapies. Industry analysts project steady expansion of the fluorine chemistry sector, with particular emphasis on chiral fluorinated building blocks. This compound's unique structural features position it well to address evolving needs in medicinal chemistry and advanced materials development.